Cas no 321553-53-1 (1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- structure
321553-53-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
CAS No:321553-53-1
MF:C17H19F3N2OS
MW:356.40577340126
CID:1450847
PubChem ID:1473699
Update Time:2025-04-20

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
    • 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-[(4-tert-butylphenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
    • 3F-398S
    • AKOS005087524
    • 321553-53-1
    • 5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • NZQDHMCRZUUAGT-UHFFFAOYSA-N
    • CS-0366840
    • Inchi: 1S/C17H19F3N2OS/c1-16(2,3)12-7-5-11(6-8-12)10-24-15-13(9-23)14(17(18,19)20)21-22(15)4/h5-9H,10H2,1-4H3
    • InChI Key: NZQDHMCRZUUAGT-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=O)C(C(F)(F)F)=NN1C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 356.11717
  • Monoisotopic Mass: 356.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Melting Point: 60-62°C
  • PSA: 34.89

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC9488-100mg
5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321553-53-1
100mg
£186.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437510-1g
5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
321553-53-1 90%
1g
¥8553.00 2024-08-02
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd